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Compound of Interest

Compound Name: TES-991

Cat. No.: B2989993 Get Quote

Essential Safety and Handling Guide for TES-991
Disclaimer: This document provides essential safety and logistical information for handling

TES-991 based on general best practices for potent enzyme inhibitors. It is not a substitute for

a comprehensive Safety Data Sheet (SDS). Researchers, scientists, and drug development

professionals must consult the official SDS for TES-991 provided by the manufacturer before

any handling, storage, or disposal of this compound.

TES-991 is a potent and selective human α-Amino-β-carboxymuconate-ε-semialdehyde

Decarboxylase (ACMSD) inhibitor, intended for research use only.[1][2] Due to its high potency,

stringent adherence to safety protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical when handling

potent compounds like TES-991. The following table summarizes the recommended PPE for

different operational scenarios.
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Operational Scenario Required Personal Protective Equipment

Weighing and Preparing Solutions

Primary:- Chemical splash goggles- Nitrile

gloves (double-gloving recommended)- Lab coat

(fully buttoned)- Long pants and closed-toe

shoesSecondary (in a ventilated enclosure):-

Full-face shield- Disposable sleeves- Powder-

free, low-permeability gloves

Cell Culture and In Vitro Assays
- Chemical splash goggles or safety glasses

with side shields- Nitrile gloves- Lab coat

Animal Dosing and Handling

- Safety glasses with side shields- Nitrile gloves-

Lab coat or disposable gown- Respiratory

protection (e.g., N95 respirator) may be required

based on the route of administration and

potential for aerosolization.

Waste Disposal

- Chemical splash goggles- Heavy-duty nitrile or

butyl rubber gloves- Lab coat or chemical-

resistant apron

Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is crucial to ensure the safety of all laboratory personnel.

1. Designated Work Area:

All work with solid or concentrated forms of TES-991 should be conducted in a designated

area, such as a certified chemical fume hood or a powder containment hood.

The work area should be clearly labeled with a "Potent Compound Handling Area" sign.

2. Engineering Controls:

A certified chemical fume hood with a face velocity of 80-120 feet per minute is essential for

weighing and preparing stock solutions.
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For larger quantities or if there is a risk of aerosol generation, a glove box or other

containment enclosure should be used.

3. Personal Decontamination:

Wash hands thoroughly with soap and water before and after handling TES-991, and before

leaving the laboratory.

In case of skin contact, immediately wash the affected area with copious amounts of water

for at least 15 minutes and seek medical attention.

In case of eye contact, flush with a gentle stream of water for at least 15 minutes, holding the

eyelids open, and seek immediate medical attention.

4. Spill Management:

In the event of a spill, evacuate the area and prevent unprotected personnel from entering.

For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,

then wipe up and place in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

The spill area should be decontaminated with an appropriate cleaning agent.

Experimental Protocol: Preparation of a TES-991
Stock Solution
This protocol outlines the steps for safely preparing a stock solution of TES-991.

Materials:

TES-991 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Chemical fume hood

Vortex mixer

Sterile microcentrifuge tubes

Appropriate PPE (see table above)

Procedure:

Don all required PPE before entering the designated potent compound handling area.

Perform all weighing and initial solvent addition within a certified chemical fume hood.

Tare a sterile, pre-labeled microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of TES-991 directly into the tared tube. Avoid creating

dust.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the tube

to achieve the desired stock concentration.

Securely cap the tube and vortex gently until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Store the stock solution at -20°C or -80°C in a clearly labeled, sealed container.[1]

Decontaminate all surfaces and equipment used in the fume hood.

Dispose of all contaminated consumables as hazardous waste.

Disposal Plan
Proper disposal of TES-991 and associated contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with TES-991 (e.g., gloves,

weigh boats, pipette tips, tubes) must be collected in a dedicated, clearly labeled, and sealed
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hazardous waste container.

Liquid Waste: Unused solutions of TES-991 and contaminated solvents should be collected

in a designated, sealed hazardous waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment (e.g., spatulas, glassware) should be

decontaminated by soaking in an appropriate inactivating solution before being washed.

Waste Pickup: All hazardous waste must be disposed of through the institution's official

chemical waste management program. Follow all local, state, and federal regulations for

hazardous waste disposal.
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Caption: Workflow for the safe handling of TES-991 from preparation to disposal.
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Task Assessment
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Caption: Decision matrix for selecting appropriate PPE based on the handling task for TES-
991.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. glpbio.com [glpbio.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2989993?utm_src=pdf-body-img
https://www.benchchem.com/product/b2989993?utm_src=pdf-body
https://www.benchchem.com/product/b2989993?utm_src=pdf-body
https://www.benchchem.com/product/b2989993?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/TES-991.html
https://www.glpbio.com/tes-991.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2989993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling TES-991].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2989993#personal-protective-equipment-for-
handling-tes-991]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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